Cas no 94640-64-9 (2-Chloro-4-mercapto-5-sulfamoylbenzoic acid)

2-Chloro-4-mercapto-5-sulfamoylbenzoic acid structure
94640-64-9 structure
Product Name:2-Chloro-4-mercapto-5-sulfamoylbenzoic acid
CAS No:94640-64-9
MF:C7H6ClNO4S2
MW:267.70983839035
CID:752201
Update Time:2023-08-03

2-Chloro-4-mercapto-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-(aminosulfonyl)-2-chloro-4-mercapto-
    • 2-chloro-5-sulfamoyl-4-sulfanylbenzoic acid
    • 2-Chloro-4-mercapto-5-sulfamoylbenzoic acid
    • Inchi: 1S/C7H6ClNO4S2/c8-4-2-5(14)6(15(9,12)13)1-3(4)7(10)11/h1-2,14H,(H,10,11)(H2,9,12,13)
    • InChI Key: XUDNCIJHIVLHDY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1C(=O)O)S(N)(=O)=O)S

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 353
  • Topological Polar Surface Area: 107

2-Chloro-4-mercapto-5-sulfamoylbenzoic acid Related Literature

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